Cas no 19542-67-7 (BAY 11-7082)

• Product Name: BAY 11-7082
• CAS No: 19542-67-7
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD00712162
• CID: 825140
• Update Time: 2024-10-31

BAY 11-7082 Chemical and Physical Properties

Names and Identifiers

• (E)-3-Tosylacrylonitrile
• BAY 11-7082
• (E)-3-(4-methylphenyl)sulfonylprop-2-enenitrile
• (E)-3-(P-TOLUENESULFONYL)ACRYLONITRILE
• Bay 11-7082 (Bay 11-7821)
• BAY 11-7821
• BAY-11-7082
• (E)-3-(4-Methylphenylsulfonyl)-2-propenenitrile
• BAY 117821
• BAY11-7082,BAY 117821
• (E)-3-(p-tolylsulfonyl)prop-2-enenitrile
• (2E)-3-[(4-METHYLPHENYL)SULFONYL]-2-PROPENENITRILE
• BAY117082
• 4Y5G2A4F6O
• 3-(4-methylphenylsulfonyl)-2-propenenitrile
• 3-[(4-methylphenyl)sulfonyl]prop-2-enenitrile
• (E)3-[(4-Methylphenyl)sulfonyl]-2-propenenitrile
• MSSA ATCC 25923
• MRSA USA300 SF8300
• P. aeruginosa

• MDL： MFCD00712162
• Inchi： 1S/C10H9NO2S/c1-9-3-5-10(6-4-9)14(12,13)8-2-7-11/h2-6,8H,1H3/b8-2+
• InChI Key： DOEWDSDBFRHVAP-KRXBUXKQSA-N
• SMILES： S(/C=C/C#N)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 207.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 347
• Topological Polar Surface Area: 66.3

Experimental Properties

• Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 132.0 to 136.0 deg-C
• Boiling Point: 397.6°C at 760 mmHg
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• PSA: 66.31000
• LogP: 2.88678

BAY 11-7082 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：UD1430000
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds
• Other Chemical additives Functional Additives
• Pharmaceutical and Biochemical Products Medical Target Class